5-bromo-2-chloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide

• Molecular Formula: C20H13BrClN3O3
• Molecular Weight: 458.7 g/mol
• IUPAC Name: 5-bromo-2-chloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H13BrClN3O3/c1-27-16-7-4-11(20-25-18-17(28-20)3-2-8-23-18)9-15(16)24-19(26)13-10-12(21)5-6-14(13)22/h2-10H,1H3,(H,24,26)
• InChI Key: AOFRGOILKVZOHQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=C(C=CC(=C4)Br)Cl

Description

5-bromo-2-chloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide is a chemical compound that has been extensively studied in scientific research. It is a potent inhibitor of a class of enzymes called protein kinases, which play a crucial role in many cellular processes.

Mechanism of Action

5-bromo-2-chloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide inhibits protein kinases by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrate, which is necessary for its activity. By inhibiting protein kinases, this compound can modulate many cellular processes and has potential therapeutic applications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-2-chloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide depend on the specific protein kinase that is inhibited. However, some general effects include inhibition of cell growth, induction of apoptosis, and modulation of immune responses. This compound has been shown to have activity against various cancer cell lines, including breast, lung, and prostate cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-2-chloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide in lab experiments is its potent inhibitory activity against protein kinases. This allows for precise modulation of cellular processes and can provide insights into the role of specific protein kinases in disease. However, a limitation of this compound is its specificity for certain protein kinases. This may limit its usefulness in studying other cellular processes that are not regulated by these kinases.

Future Directions

The potential therapeutic applications of 5-bromo-2-chloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide are vast, and future research should focus on identifying the specific protein kinases that are inhibited by this compound and their role in disease. Additionally, further studies should investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Finally, the development of more potent and selective inhibitors of protein kinases will be a crucial area of future research.

Synthesis Methods

The synthesis of 5-bromo-2-chloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide involves several steps. The starting material is 2-chloro-5-bromo-N-(2-methoxyphenyl)benzamide, which is reacted with oxalyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-amino-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenol in the presence of a base to give the final product.

Scientific Research Applications

5-bromo-2-chloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has been extensively studied in scientific research due to its potent inhibitory activity against protein kinases. Protein kinases are enzymes that regulate many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of protein kinases has been implicated in many diseases, including cancer, inflammation, and neurodegenerative disorders.